Cas no 7251-99-2 (1-Naphthalenesulfonicacid, 8,8'-[sulfonylbis(p-phenyleneazo)]bis[7-hydroxy- (8CI))

• Product name: 1-Naphthalenesulfonicacid, 8,8'-[sulfonylbis(p-phenyleneazo)]bis[7-hydroxy- (8CI)
• CAS No: 7251-99-2
• MF: C₃₂H₂₂N₄O₁₀S₃
• MW: 718.73288
• CID: 580072
• PubChem ID: 223984

1-Naphthalenesulfonicacid, 8,8'-[sulfonylbis(p-phenyleneazo)]bis[7-hydroxy- (8CI) Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenesulfonicacid, 8,8'-[sulfonylbis(p-phenyleneazo)]bis[7-hydroxy- (8CI)
• (8Z)-7-oxo-8-[[4-[4-[(2E)-2-(2-oxo-8-sulfonaphthalen-1-ylidene)hydrazinyl]phenyl]sulfonylphenyl]hydrazinylidene]naphthalene-1-sulfonic acid
• NSC12129
• CHEMBL1980579
• NCI60_000499
• 7251-99-2

• Inchi： InChI=1S/C32H22N4O10S3/c37-25-17-7-19-3-1-5-27(48(41,42)43)29(19)31(25)35-33-21-9-13-23(14-10-21)47(39,40)24-15-11-22(12-16-24)34-36-32-26(38)18-8-20-4-2-6-28(30(20)32)49(44,45)46/h1-18,37-38H,(H,41,42,43)(H,44,45,46)
• InChI Key： XQDXOBGAFYLUDL-UHFFFAOYSA-N
• SMILES： C1=CC2=C(C(=C1)S(=O)(=O)O)C(=C(C=C2)O)N=NC3=CC=C(C=C3)S(=O)(=O)C4=CC=C(C=C4)N=NC5=C(C=CC6=C5C(=CC=C6)S(=O)(=O)O)O

Computed Properties

• Exact Mass: 718.04996
• Monoisotopic Mass: 718.04980643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 49
• Rotatable Bond Count: 8
• Complexity: 1420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 258Ų
• XLogP3: 5.6

Experimental Properties

• Density: 1.619
• Refractive Index: 1.743
• PSA: 225.8
• LogP: 10.80360